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Compound of Interest

Compound Name:
ethyl 1,4-dimethyl-1H-pyrazole-3-

carboxylate

Cat. No.: B1337411 Get Quote

Absence of a confirmed CAS number for ethyl 1,4-dimethyl-1H-pyrazole-3-carboxylate
suggests it is a less common isomer. This guide focuses on its structurally significant and

commercially available isomers, providing a comprehensive resource for their application in

research and development.

This technical whitepaper serves as an in-depth guide for researchers, scientists, and

professionals in drug development on the synthesis, properties, and potential applications of

ethyl dimethyl-1H-pyrazole-carboxylate isomers. While the specific isomer, ethyl 1,4-dimethyl-
1H-pyrazole-3-carboxylate, lacks a readily identifiable CAS number in major chemical

databases, this document will focus on the well-characterized and commercially available

isomers: ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate, ethyl 1,3-dimethyl-1H-pyrazole-5-

carboxylate, and ethyl 3,5-dimethyl-1H-pyrazole-4-carboxylate. Understanding the

characteristics of these related compounds provides a crucial framework for predicting the

behavior and potential of the broader class of dimethyl-pyrazole-carboxylates.

Physicochemical and Spectroscopic Data of Key
Isomers
The following table summarizes the key quantitative data for the commercially available

isomers, facilitating a comparative analysis of their properties.
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Property
Ethyl 1,5-dimethyl-
1H-pyrazole-3-
carboxylate

Ethyl 1,3-dimethyl-
1H-pyrazole-5-
carboxylate

Ethyl 3,5-dimethyl-
1H-pyrazole-4-
carboxylate

CAS Number 5744-51-4 5744-40-1[1] 35691-93-1

Molecular Formula C₈H₁₂N₂O₂ C₈H₁₂N₂O₂[1] C₈H₁₂N₂O₂[2]

Molecular Weight 168.19 g/mol 168.19 g/mol [1] 168.19 g/mol [2]

Physical Form Solid - -

Melting Point 42-46 °C - -
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Experimental Protocols: Synthesis of Pyrazole
Carboxylates
The synthesis of pyrazole carboxylates is a well-established area of heterocyclic chemistry. The

Knorr pyrazole synthesis and its variations are fundamental methods employed.

General Synthesis of Substituted Pyrazole Carboxylates
A common and versatile method for synthesizing substituted ethyl pyrazole carboxylates

involves the condensation of a β-dicarbonyl compound with a hydrazine derivative. For N-

methylated pyrazoles, methylhydrazine is a key reagent.

A generalized experimental workflow is as follows:
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Step 1: Condensation

Step 2: Cyclization

Step 3: Work-up and Purification

β-Dicarbonyl Compound

Hydrazone Intermediate

Methylhydrazine

Pyrazole Ring Formation

Acid or Base Catalyst

Crude Product

Extraction

Pure Ethyl Dimethyl-Pyrazole-Carboxylate

Chromatography/Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://buildingblock.bocsci.com/product/ethyl-1-3-dimethyl-1h-pyrazole-5-carboxylate-cas-5744-40-1-23761.html
https://pubchem.ncbi.nlm.nih.gov/compound/215436
https://pubchem.ncbi.nlm.nih.gov/compound/215436
https://www.benchchem.com/product/b1337411#ethyl-1-4-dimethyl-1h-pyrazole-3-carboxylate-cas-number
https://www.benchchem.com/product/b1337411#ethyl-1-4-dimethyl-1h-pyrazole-3-carboxylate-cas-number
https://www.benchchem.com/product/b1337411#ethyl-1-4-dimethyl-1h-pyrazole-3-carboxylate-cas-number
https://www.benchchem.com/product/b1337411#ethyl-1-4-dimethyl-1h-pyrazole-3-carboxylate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

